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Compound of Interest

N-(2,3-dichlorophenyl)-2,2,2-
Compound Name:
trifluoroacetamide

An In-Depth Technical Guide to CAS Number 121806-48-2
COMPOUND IDENTITY: N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide

This technical guide provides a summary of the available information for the chemical
compound with CAS number 121806-48-2. It should be noted that while the chemical identity
and a plausible synthesis route for this compound are established, there is a significant lack of
publicly available data regarding its biological activity, specific experimental protocols, and
mechanisms of action. The information presented herein is compiled from chemical databases
and general organic synthesis literature.

Chemical and Physical Properties

The fundamental chemical and computed physical properties of N-(2,3-Dichlorophenyl)-2,2,2-
trifluoroacetamide are summarized below. No experimentally determined physical properties
such as melting point or boiling point were found in the available literature.
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Property Value Source
CAS Number 121806-48-2 [1]
Molecular Formula CsH4CI2FsNO [1]
Molecular Weight 258.02 g/mol [1]

N-(2,3-dichlorophenyl)-2,2,2-

IUPAC Name

trifluoroacetamide
, C1=CC(=C(C(=C1)CNCI)NC(=

Canonical SMILES [1]
O)C(F)(F)F
DLTWYCMFNGRBEM-

InChl Key [1]
UHFFFAOYSA-N

Monoisotopic Mass 256.9622036 u [1]

Topological Polar Surface Area  29.1 A2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

4
Count
Heavy Atom Count 15
Synthesis

N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide is synthesized via the acylation of 2,3-
dichloroaniline with a trifluoroacetylating agent, typically trifluoroacetic anhydride. This is a
standard method for the formation of trifluoroacetamides from anilines.

Experimental Protocol: Synthesis of N-(2,3-
Dichlorophenyl)-2,2,2-trifluoroacetamide

The following is a general, plausible protocol for the synthesis of the title compound based on
standard organic chemistry procedures. This protocol has not been sourced from a specific
publication for this exact molecule and should be adapted and optimized under appropriate
laboratory conditions.
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Materials:

2,3-Dichloroaniline (CAS: 608-27-5)

Trifluoroacetic anhydride (CAS: 407-25-0)

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

A non-nucleophilic base (e.g., Pyridine or Triethylamine, optional, to scavenge the
trifluoroacetic acid byproduct)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere
(e.g., nitrogen or argon), dissolve 1.0 equivalent of 2,3-dichloroaniline in the chosen
anhydrous aprotic solvent.

Cool the solution to 0 °C using an ice bath.

If using a base, add 1.1 equivalents of the base to the solution and stir for 5-10 minutes.

Slowly add 1.1 equivalents of trifluoroacetic anhydride to the stirred solution dropwise via a
syringe or dropping funnel. An exothermic reaction may be observed. Maintain the
temperature at 0 °C during the addition.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 2-4 hours, or until reaction completion is confirmed by thin-layer chromatography
(TLC).
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e Upon completion, quench the reaction by slowly adding saturated aqueous sodium
bicarbonate solution to neutralize the trifluoroacetic acid byproduct.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent (e.g., dichloromethane) two to three times.

o Combine the organic layers and wash with brine (saturated aqueous NacCl solution).
e Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate.

 Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude product.

e The crude N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide can be purified by
recrystallization or column chromatography on silica gel.
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Caption: Synthesis workflow for N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide.

Biological Activity and Mechanism of Action

Following a comprehensive search of scientific literature and chemical databases, no
information regarding the biological activity, pharmacological properties, or mechanism of
action for N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide (CAS 121806-48-2) could be
found. This compound is likely a chemical intermediate or a substance that has not been
subjected to biological screening and characterization in publicly documented research.
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Consequently, there are no signaling pathways or experimental biological workflows to
visualize.

Safety Information

No specific GHS classification or detailed safety and handling information is available for N-
(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide. However, based on the data for the related
compound N-(3-chlorophenyl)-2,2,2-trifluoroacetamide (CAS 40410-54-6), it is prudent to
handle this chemical with care.[2] Potential hazards may include:

Harmful if swallowed.[2]

Harmful in contact with skin.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

Harmful if inhaled.[2]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, lab coat) and working in a well-ventilated area or fume hood, are
strongly recommended.

Conclusion

N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide is a well-defined chemical compound with a
known structure and a straightforward synthetic route. However, its biological properties remain
uncharacterized in the public domain. For researchers in drug development, this compound
could be considered a novel scaffold for screening programs, but any investigation would need
to begin with fundamental in vitro and in vivo characterization, as there is currently no
established biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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